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Introduction
The skin barrier, primarily located in the stratum corneum (SC), is essential for preventing excessive water loss and protecting against external insults

matrix, of which ceramides are a crucial component, constituting approximately 50% of the intercellular lipids by weight.[1] The composition and organ

chain fatty acid species, are critical for maintaining barrier integrity. C22:1 Ceramide, a monounsaturated very long-chain ceramide, plays a significan

detailed investigation into its metabolism, penetration, and interaction within the complex lipid matrix of the skin, a deuterated version, C22:1 Ceramid
isotope label allows for precise differentiation and quantification of the exogenously applied ceramide from the endogenous pool.

Principle of Application
C22:1 Ceramide-d7 is chemically identical to its endogenous counterpart but can be distinguished by its higher mass using mass spectrometry (MS) 

(FTIR) spectroscopy. This allows for tracer studies to monitor the fate of topically applied C22:1 Ceramide-d7 in various skin models, including recon

animal models.

Key applications include:

Skin Penetration and Permeation Studies: Quantifying the amount and depth of C22:1 Ceramide-d7 penetration into the different layers of the epid

Metabolism Studies: Tracking the conversion of C22:1 Ceramide-d7 into other lipid species within the skin.

Lipid Organization and Interaction Studies: Investigating how exogenously applied C22:1 Ceramide-d7 incorporates into the lamellar lipid structure

Barrier Function and Repair Assessment: Evaluating the efficacy of C22:1 Ceramide-d7 in restoring compromised skin barrier function.

Data Presentation
The following tables present hypothetical yet representative quantitative data that could be obtained from experiments utilizing C22:1 Ceramide-d7, b

Table 1: Quantification of C22:1 Ceramide-d7 in Reconstructed Human Epidermis (RHE) via LC-MS/MS
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Time Point
C22:1 Ceramide-d7 Concentration in Stratum Corneum (pmol/µg
protein)

C22:1 Cer
protein)

4 hours 15.2 ± 2.1 1.8 ± 0.5

12 hours 28.6 ± 3.5 4.3 ± 0.9

24 hours 25.1 ± 2.9 3.9 ± 0.7

48 hours 18.9 ± 2.3 2.5 ± 0.6

Table 2: Effect of Topical C22:1 Ceramide-d7 Formulation on Transepidermal Water Loss (TEWL) in a Barrier-Disrupted Ex Vivo Skin Model

Treatment Group Baseline TEWL (g/m²/h) TEWL after 24h (g/m²/h)

Untreated Control 35.4 ± 4.1 33.8 ± 3.9

Vehicle Formulation 36.1 ± 4.5 28.9 ± 3.2

1% C22:1 Ceramide-d7 Formulation 35.8 ± 4.2 21.5 ± 2.8*

*p < 0.05 compared to Vehicle Formulation.

Signaling Pathways and Workflows
Ceramides are not only structural components but also act as signaling molecules that can influence cellular processes like proliferation, differentiatio

digraph "Ceramide_Signaling_Pathway" {

  graph [rankdir="LR", splines=ortho, nodesep=0.4];

  node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

  edge [arrowsize=0.7, fontname="Arial", fontsize=9];

subgraph "cluster_membrane" {

label="Cell Membrane";

bgcolor="#F1F3F4";

"Stress" [shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"TNFR" [label="TNFα Receptor", shape=cds, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

"SMase" [label="Sphingomyelinase", style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

"Sphingomyelin" [shape=box, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

}

subgraph "cluster_cytosol" {

label="Cytosol";

bgcolor="#F1F3F4";

"Ceramide" [shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

"CAPP" [label="Ceramide-Activated\nProtein Phosphatase", style=filled, fillcolor="#FBBC05", fontcolor="#202124

"PKC" [label="Protein Kinase C", style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

"Apoptosis" [shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Differentiation" [shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

}
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"Stress" -> "SMase" [label="activates"];

"TNFR" -> "SMase" [label="activates"];

"Sphingomyelin" -> "Ceramide" [headport="w", tailport="e", dir=back, arrowhead=inv, label="hydrolyzes"];

"SMase" -> "Sphingomyelin" [style=invis];

"Ceramide" -> "CAPP" [label="activates"];

"Ceramide" -> "PKC" [label="activates"];

"CAPP" -> "Apoptosis" [label="leads to"];

"PKC" -> "Differentiation" [label="promotes"];

}```

Ceramide signaling cascade in keratinocytes.

The experimental workflow for assessing the penetration and efficacy of C22:1 Ceramide-d7 involves several key

```dot

digraph "Experimental_Workflow" {

  graph [rankdir="TB", splines=ortho, nodesep=0.4];

  node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

  edge [arrowsize=0.7, fontname="Arial", fontsize=9];

"Start" [shape=circle, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF", label="Start"];

"Model" [label="Prepare Skin Model\n(RHE or Ex Vivo Skin)", style=filled, fillcolor="#F1F3F4", fontcolor="#202

"Disruption" [label="Induce Barrier Disruption\n(Optional, e.g., Tape Stripping)", style=filled, fillcolor="#F

"Application" [label="Topical Application of\nC22:1 Ceramide-d7 Formulation", style=filled, fillcolor="#4285F4

"Incubation" [label="Incubate for Defined\nTime Points (4, 12, 24, 48h)", style=filled, fillcolor="#F1F3F4", f

"TEWL" [label="Measure TEWL\n(Functional Assessment)", style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"

"Harvest" [label="Harvest Skin Samples", style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

"Separation" [label="Separate Stratum Corneum\nfrom Viable Epidermis", style=filled, fillcolor="#FBBC05", font

"Extraction" [label="Lipid Extraction\n(Bligh & Dyer Method)", style=filled, fillcolor="#4285F4", fontcolor="#

"Analysis" [label="LC-MS/MS or FTIR Analysis", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Data" [label="Data Analysis and\nQuantification", style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

"End" [shape=circle, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF", label="End"];
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"Start" -> "Model";

"Model" -> "Disruption";

"Disruption" -> "Application";

"Application" -> "Incubation";

"Incubation" -> "TEWL";

"TEWL" -> "Harvest";

"Harvest" -> "Separation";

"Separation" -> "Extraction";

"Extraction" -> "Analysis";

"Analysis" -> "Data";

"Data" -> "End";

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive

progress in science and industry.
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